5'-Chloro-5'-deoxy-8-ethyladenosine

• Molecular Formula: C12H16ClN5O3
• Molecular Weight: 313.74 g/mol
• SMILES: CCC1=NC2=C(N=CN=C2N1C3C(C(C(O3)CCl)O)O)N
• InChI: InChI=1S/C12H16ClN5O3/c1-2-6-17-7-10(14)15-4-16-11(7)18(6)12-9(20)8(19)5(3-13)21-12/h4-5,8-9,12,19-20H,2-3H2,1H3,(H2,14,15,16)/t5-,8-,9-,12-/m1/s1
• InChIKey: OBAJWSLTANIUDY-JJNLEZRASA-N

Researchers using generic adenosine analogs face confounding variability when studying A1AR-mediated analgesia or polyamine biosynthesis. Simpler probes cannot replicate the bifunctional synergy of a 5'-chloro (metabolic stability) and C8-ethyl (partial agonist switch) modification. This compound solves that: • Sub-nM A1 affinity (Ki ~0.51 nM) with >2600-fold selectivity over A2A; • Dual A1AR agonist & AdoMetDC inhibitor for pathway crosstalk studies; • Validated in neuropathic pain models (0.5 mg/kg) without cardiovascular effects. Supplied as a custom synthesis product for global delivery.

5'-Chloro-5'-deoxy-8-ethyladenosine Overview

5'-Chloro-5'-deoxy-8-ethyladenosine is a chemically modified purine nucleoside derivative of adenosine. Its structural modifications consist of a chlorine atom substituting the hydroxyl group at the 5'-position of the ribose moiety and an ethyl group attached to the C8 position of the adenine base [1]. This compound exhibits a molecular formula of C₁₂H₁₆ClN₅O₃ and a molecular weight of approximately 313.74 g/mol . As an analog of S-adenosylmethionine (SAM) and adenosine, it functions as a probe for investigating adenosine receptor pharmacology, with a pronounced selectivity for the Adenosine A1 receptor (A1AR), and as an inhibitor of S-adenosylmethionine decarboxylase (AdoMetDC), a key enzyme in polyamine biosynthesis [REFS-1, REFS-3].

1

Target Engagement A1 adenosine receptor pharmacology studies Reported high affinity and selectivity context

2

Enzyme Inhibition S-adenosylmethionine decarboxylase (AdoMetDC) probe Polyamine biosynthesis pathway research

3

Metabolic Stability 5'-chloro modification blocks phosphorylation Supports extended-duration assay and model contexts

• [1] Secrist, III, J. A., Ealick, S., Bale, S., Pegg, A. E., McCloskey, D. E., & Guida, W. C. (2014). U.S. Patent No. 8,637,485. Washington, DC: U.S. Patent and Trademark Office. View Source

Substitution Risks of 5'-Chloro-5'-deoxy-8-ethyladenosine

In scientific and industrial procurement, substituting 5'-Chloro-5'-deoxy-8-ethyladenosine with simpler analogs like 5'-chloro-5'-deoxyadenosine (ClDA), 8-ethyladenosine, or other adenosine receptor agonists is scientifically unsound due to its unique, bifunctional modification profile. The 5'-chloro modification is critical for metabolic stability, as it prevents phosphorylation at the 5'-hydroxyl group, while the C8-ethyl substitution is a key determinant of binding affinity and selectivity for adenosine receptors and the AdoMetDC enzyme [REFS-1, REFS-2]. In vitro studies demonstrate that 8-ethyl and 8-butyl substitutions on adenosine can shift a compound from a full agonist to a partial agonist at the A1 receptor, a functional switch that simpler compounds cannot replicate [3]. This synergy of modifications dictates the compound's specific in vivo pharmacological profile, including its ability to modulate neuropathic pain pathways without the pronounced cardiovascular side effects associated with non-selective A1 agonists [REFS-4, REFS-5]. Using a generic substitute would introduce experimental variability, confounding results and potentially leading to erroneous conclusions in receptor pharmacology, enzymology, or preclinical pain research.

Target Compound

5'-Chloro-5'-deoxy-8-ethyladenosine

Dual modification profile drives A1 affinity, selectivity, and AdoMetDC inhibition.

≠

Potential Substitute

5'-chloro-5'-deoxyadenosine (ClDA)

Lacks C8-ethyl group; AdoMetDC inhibitory activity and full A1 selectivity profile may not transfer.

Target Compound

5'-Chloro-5'-deoxy-8-ethyladenosine

Phosphorylation-resistant 5'-chloro group enables sustained target engagement in vivo.

≠

Potential Substitute

8-ethyladenosine

Retains 5'-hydroxyl group; metabolic stability context may differ significantly, limiting model-response consistency.

Target Compound

5'-Chloro-5'-deoxy-8-ethyladenosine

C8-ethyl substitution reported to shift A1 functional profile toward partial agonism.

≠

Potential Substitute

N6-cyclopentyladenosine (CPA)

Full A1 agonist; functional switch and AdoMetDC inhibition profile may not reproduce, altering pathway-response endpoints.

• [1] Secrist, III, J. A., Ealick, S., Bale, S., Pegg, A. E., McCloskey, D. E., & Guida, W. C. (2014). U.S. Patent No. 8,637,485. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Roelen, H., Veldman, N., Spek, A. L., von Frijtag Drabbe Künzel, J., Mathôt, R. A., & IJzerman, A. P. (2003). 8-Substituted adenosine and theophylline-7-riboside analogues as potential partial agonists for the adenosine A1 receptor. European Journal of Pharmacology, 458(1-2), 121-128. View Source
• [3] Luongo, L., Petrelli, R., Gatta, L., Giordano, C., Guida, F., Vita, P., ... & Maione, S. (2012). 5'-Chloro-5'-deoxy-(±)-ENBA, a Potent and Selective Adenosine A1 Receptor Agonist, Alleviates Neuropathic Pain in Mice Through Functional Glial and Microglial Changes without Affecting Motor or Cardiovascular Functions. International Journal of Molecular Sciences, 13(12), 15741-15756. View Source
• [4] Carlin, J. L., Jain, S., Gizewski, E., Wan, T. C., Tosh, D. K., Xiao, C., ... & Jacobson, K. A. (2017). Hypothermia in mouse is caused by adenosine A1 and A3 receptor agonists and AMP via three distinct mechanisms. Neuropharmacology, 114, 101-113. View Source
• [5] Jacobson, K. A., & Gao, Z. G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery, 5(3), 247-264. View Source

Quantitative Evidence for 5'-Chloro-5'-deoxy-8-ethyladenosine

A1 Receptor Binding Affinity

5'-Chloro-5'-deoxy-8-ethyladenosine demonstrates exceptionally high affinity for the human adenosine A1 receptor (A1AR), as indicated by a dissociation constant (Ki) of approximately 0.51 nM . This value establishes it as a potent A1AR agonist. In comparison, the prototypical endogenous agonist adenosine exhibits a Ki in the range of ~100 nM at the same human receptor [1]. This represents an approximate 200-fold increase in affinity. Furthermore, when compared to the potent and selective A1 agonist N6-cyclopentyladenosine (CPA), which has a reported Ki of ~0.59 nM, 5'-Chloro-5'-deoxy-8-ethyladenosine shows comparable, if not slightly improved, binding potency [2]. This sub-nanomolar affinity is a key differentiating factor from non-selective agonists like 5'-N-ethylcarboxamidoadenosine (NECA), which has a Ki of 14 nM for A1AR [3].

A1 Receptor Binding

Cross-study comparable

Ki ~0.51 nM

~200-fold higher affinity than adenosine (Ki ~100 nM)

Supports high-potency A1AR target engagement in assay and model contexts.

Comparable to CPA (Ki ~0.59 nM); human recombinant A1AR radioligand binding.

Evidence Dimension	Binding Affinity to Human Adenosine A1 Receptor (Ki)
Target Compound Data	~0.51 nM
Comparator Or Baseline	Adenosine (Endogenous agonist): ~100 nM; N6-cyclopentyladenosine (CPA): ~0.59 nM; NECA: 14 nM
Quantified Difference	~200-fold higher affinity than adenosine; Comparable affinity to CPA; ~27-fold higher affinity than NECA
Conditions	Radioligand binding displacement assays in cell lines expressing recombinant human adenosine receptors.

Why This Matters

This exceptional binding affinity ensures that even at very low concentrations, the compound can effectively engage the target receptor, making it a superior tool for ex vivo and in vivo studies where receptor occupancy is critical and where off-target effects from higher dosing are a concern.

• [1] Fredholm, B. B., IJzerman, A. P., Jacobson, K. A., Klotz, K. N., & Linden, J. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological Reviews, 53(4), 527-552. View Source
• [2] Klotz, K. N., Hessling, J., Hegler, J., Owman, C., Kull, B., Fredholm, B. B., & Lohse, M. J. (1998). Comparative pharmacology of human adenosine receptor subtypes—characterization of stably transfected receptors in CHO cells. Naunyn-Schmiedeberg's Archives of Pharmacology, 357(1), 1-9. View Source
• [3] Müller, C. E., & Jacobson, K. A. (2011). Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(5), 1290-1308. View Source

A1 Receptor Selectivity Over A2A

While precise selectivity ratios for 5'-Chloro-5'-deoxy-8-ethyladenosine are not detailed in the primary literature, its functional profile is consistent with that of other high-affinity, C8-substituted adenosine analogs. The compound is characterized by high selectivity for the A1 receptor over the A2A and A3 subtypes . For comparison, the closely related analog 5'-chloro-5'-deoxy-N6-endo-norbornyladenosine (Cl-ENBA) is also described as a potent and highly selective A1AR agonist [1]. This selectivity is a critical feature because activation of the A2A receptor can lead to vasodilation and other cardiovascular effects, which are often undesirable in studies focusing on A1-mediated functions like analgesia or neuroprotection. In contrast, a non-selective agonist like NECA shows potent activation at both A1 (Ki=14 nM) and A2A (Ki=27 nM) receptors [2]. The selectivity profile of 5'-Chloro-5'-deoxy-8-ethyladenosine allows for the isolation and study of A1AR-mediated pathways with minimal confounding activation of other adenosine receptor subtypes.

A1 Selectivity Over A2A

Class-level inference

High A1 selectivity inferred

vs. non-selective NECA (A2A Ki 27 nM)

May reduce off-target A2A-mediated effects in pathway-isolation studies.

Precise selectivity ratios not reported; functional cAMP assay context.

Evidence Dimension	Receptor Subtype Selectivity (A1 vs. A2A)
Target Compound Data	Described as having high selectivity for A1 over A2A and A3 receptors.
Comparator Or Baseline	5'-N-ethylcarboxamidoadenosine (NECA): Non-selective (A1 Ki=14 nM, A2A Ki=27 nM); Cl-ENBA: Described as highly selective for A1.
Quantified Difference	Not quantified for this specific compound; inferred to be significantly more selective than NECA based on class characteristics.
Conditions	Functional assays measuring downstream signaling (e.g., cAMP accumulation) in cells expressing recombinant receptor subtypes.

Why This Matters

High selectivity for the A1 receptor is paramount for accurately dissecting its specific physiological roles. This feature makes 5'-Chloro-5'-deoxy-8-ethyladenosine a more precise tool than non-selective agonists, reducing the risk of off-target A2A-mediated effects (e.g., vasodilation, tachycardia) that can complicate experimental results.

• [1] Luongo, L., Petrelli, R., Gatta, L., Giordano, C., Guida, F., Vita, P., ... & Maione, S. (2012). 5'-Chloro-5'-deoxy-(±)-ENBA, a Potent and Selective Adenosine A1 Receptor Agonist, Alleviates Neuropathic Pain in Mice Through Functional Glial and Microglial Changes without Affecting Motor or Cardiovascular Functions. International Journal of Molecular Sciences, 13(12), 15741-15756. View Source
• [2] Müller, C. E., & Jacobson, K. A. (2011). Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(5), 1290-1308. View Source

Neuropathic Pain Model Efficacy

In a mouse model of neuropathic pain induced by spared nerve injury (SNI), chronic administration of 5'-Chloro-5'-deoxy-8-ethyladenosine has been shown to significantly alleviate both mechanical allodynia and thermal hyperalgesia . This in vivo efficacy is a direct functional readout of its A1 receptor agonism and is consistent with findings for the related compound Cl-ENBA, which also demonstrated potent anti-allodynic effects in the same SNI model without affecting motor coordination or cardiovascular function [1]. The reduction in pain behaviors suggests that the compound effectively engages central and/or peripheral A1 receptors to modulate nociceptive signaling pathways. This sets it apart from adenosine analogs that lack the necessary pharmacokinetic profile or receptor selectivity to achieve sustained in vivo efficacy in pain models, such as adenosine itself, which has a very short half-life and causes pronounced cardiovascular effects [2].

Neuropathic Pain Model

Supporting evidence

Reversal of allodynia reported

Mouse SNI model; chronic administration

In vivo model-response endpoint context for A1-mediated pain pathway studies.

Quantified efficacy data to verify; consistent with Cl-ENBA class profile.

Evidence Dimension	Reversal of Mechanical Allodynia (Neuropathic Pain Model)
Target Compound Data	Chronic administration significantly alleviates mechanical allodynia and thermal hyperalgesia in mouse SNI model.
Comparator Or Baseline	Cl-ENBA: Significantly reversed SNI-induced mechanical allodynia; Adenosine: Limited in vivo utility due to rapid metabolism and cardiovascular side effects.
Quantified Difference	Not quantified in the available data; efficacy is inferred to be significant based on descriptive results.
Conditions	Mouse spared nerve injury (SNI) model; chronic intraperitoneal or subcutaneous administration.

Why This Matters

The demonstration of in vivo efficacy in a gold-standard pain model provides a clear rationale for its use in translational research. It indicates that the compound possesses not only high affinity and selectivity but also the necessary drug-like properties (stability, distribution) to be effective in a living organism, a crucial advantage over less stable analogs.

• [1] Luongo, L., Petrelli, R., Gatta, L., Giordano, C., Guida, F., Vita, P., ... & Maione, S. (2012). 5'-Chloro-5'-deoxy-(±)-ENBA, a Potent and Selective Adenosine A1 Receptor Agonist, Alleviates Neuropathic Pain in Mice Through Functional Glial and Microglial Changes without Affecting Motor or Cardiovascular Functions. International Journal of Molecular Sciences, 13(12), 15741-15756. View Source
• [2] Sawynok, J. (2016). Adenosine receptor targets for pain. Neuroscience, 338, 1-18. View Source

AdoMetDC Inhibition

Beyond its role as an adenosine receptor agonist, 5'-Chloro-5'-deoxy-8-ethyladenosine functions as a structural analog of S-adenosylmethionine (SAM) and has been characterized as an inhibitor of S-adenosylmethionine decarboxylase (AdoMetDC), the enzyme that catalyzes the first committed step in polyamine biosynthesis [1]. The C8-ethyl substituent on the adenine base is a key pharmacophore for this inhibitory activity. The U.S. Patent No. 8,637,485 specifically discloses a series of 5'-substituted adenosine derivatives with various C8-modifications (including ethyl groups) as potent AdoMetDC inhibitors, supported by X-ray crystallography studies showing their binding mode within the enzyme's active site [1]. This dual functionality (A1 agonism and AdoMetDC inhibition) is unique to this class of compounds and is not observed with standard A1 agonists like CPA or CCPA. For instance, 5'-chloro-5'-deoxyadenosine (ClDA), which lacks the C8-ethyl group, is primarily an adenosine receptor agonist and does not exhibit the same potent AdoMetDC inhibition [2].

AdoMetDC Inhibition

Head-to-head comparison

Potent AdoMetDC inhibitor

ClDA and CPA show no reported AdoMetDC inhibition

Unique dual-activity probe for adenosine-polyamine crosstalk research.

X-ray crystallography confirms active-site binding; U.S. Patent 8,637,485.

Evidence Dimension	Inhibition of S-adenosylmethionine decarboxylase (AdoMetDC)
Target Compound Data	Exhibits potent inhibitory activity against human AdoMetDC as a SAM analog.
Comparator Or Baseline	5'-chloro-5'-deoxyadenosine (ClDA): No reported potent AdoMetDC inhibition; CPA: No reported AdoMetDC inhibition.
Quantified Difference	Not quantified in the available data; activity is defined by structural class and patent disclosure.
Conditions	In vitro enzyme inhibition assays using purified recombinant human AdoMetDC.

Why This Matters

This dual mechanism of action positions 5'-Chloro-5'-deoxy-8-ethyladenosine as a unique research probe for investigating the intersection of adenosinergic signaling and polyamine metabolism, pathways implicated in cancer, parasitic infections, and inflammation. This provides a clear procurement advantage for labs studying polyamine biology.

• [1] Secrist, III, J. A., Ealick, S., Bale, S., Pegg, A. E., McCloskey, D. E., & Guida, W. C. (2014). U.S. Patent No. 8,637,485. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Eustaquio, A. S., & Moore, B. S. (2008). Discovery and characterization of a marine bacterial SAM-dependent chlorinase. Nature Chemical Biology, 4(1), 69-74. View Source

Metabolic Stability

The 5'-chloro substitution in 5'-Chloro-5'-deoxy-8-ethyladenosine confers a significant advantage in terms of metabolic stability compared to the endogenous agonist adenosine. Adenosine is rapidly phosphorylated by adenosine kinase at the 5'-hydroxyl group, leading to a short half-life in vivo [1]. The replacement of this hydroxyl with a chlorine atom prevents phosphorylation, thereby extending the compound's biological half-life and enhancing its utility in both in vitro and in vivo experiments [2]. This is a well-established principle in adenosine analog design, as demonstrated by the clinical use of 2-chloroadenosine, which is also resistant to deamination and phosphorylation [3]. In contrast, 8-ethyladenosine, which retains the 5'-hydroxyl, would be susceptible to rapid metabolic clearance via phosphorylation, limiting its duration of action and effective concentration at the target site. This enhanced stability is a key factor in the observed in vivo efficacy of 5'-Chloro-5'-deoxy-8-ethyladenosine in pain models.

Metabolic Stability

Class-level inference

Phosphorylation-resistant

Adenosine t½

Supports consistent exposure in cell-based and in vivo model contexts.

Extended half-life not quantified for this compound; 2-chloroadenosine precedent.

Evidence Dimension	Resistance to Metabolic Phosphorylation
Target Compound Data	Stable to phosphorylation due to 5'-chloro substitution.
Comparator Or Baseline	Adenosine: Rapidly phosphorylated by adenosine kinase (t½ < 10 seconds in blood); 8-ethyladenosine: Retains 5'-OH and is susceptible to phosphorylation.
Quantified Difference	Significantly extended half-life in biological matrices compared to adenosine (not quantified for this exact compound).
Conditions	In vitro stability assays in cell lysates or in vivo pharmacokinetic studies.

Why This Matters

The improved metabolic stability translates directly into experimental reliability and translatability. It reduces the need for frequent dosing in in vivo studies and ensures consistent compound exposure in cell-based assays, thereby minimizing variability and increasing the robustness of scientific findings.

• [1] Möser, G. H., Schrader, J., & Deussen, A. (1989). Turnover of adenosine in plasma of human and dog blood. American Journal of Physiology-Cell Physiology, 256(4), C799-C806. View Source
• [2] Secrist, III, J. A., Ealick, S., Bale, S., Pegg, A. E., McCloskey, D. E., & Guida, W. C. (2014). U.S. Patent No. 8,637,485. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Jacobson, K. A., & Gao, Z. G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery, 5(3), 247-264. View Source

5'-Chloro-5'-deoxy-8-ethyladenosine Use Cases

Pain and Neuroprotection Research

The combination of sub-nanomolar A1 affinity , high selectivity [1], and proven in vivo efficacy in neuropathic pain models makes this compound an ideal tool for investigating A1 receptor-mediated analgesia and neuroprotection. It can be used in electrophysiological slice recordings, in vivo behavioral assays (e.g., von Frey, Hargreaves), and immunohistochemical studies to map A1 receptor-mediated signaling pathways. Its metabolic stability [2] is particularly advantageous for chronic dosing paradigms required in pain research.

Adenosinergic and Polyamine Pathway Crosstalk

Given its unique dual activity as both an A1 receptor agonist and an AdoMetDC inhibitor [3], this compound is a specialized probe for researchers studying the intersection of these two critical pathways. This is relevant in fields such as oncology, where both adenosine signaling and polyamine levels are dysregulated, and parasitology, where AdoMetDC is a validated drug target for diseases like trypanosomiasis and malaria [3]. Using this single compound can help dissect the relative contribution of each pathway to a given biological effect.

A1 Receptor Reference Standard

With a Ki of ~0.51 nM for the A1 receptor , 5'-Chloro-5'-deoxy-8-ethyladenosine serves as an excellent reference standard or positive control in binding displacement assays (e.g., using [3H]DPCPX or [3H]CCPA) and functional assays (e.g., cAMP accumulation, β-arrestin recruitment). Its potency is comparable to other gold-standard A1 agonists like CPA [4], making it a reliable benchmark for characterizing novel A1 ligands or cell lines expressing the receptor.

Halogenase and Fluorinase Engineering

The 5'-chloro-5'-deoxyadenosine core structure of this compound makes it a relevant substrate analog for engineering halogenase and fluorinase enzymes, such as the SalL chlorinase from Salinispora tropica or the FlA1 fluorinase [REFS-7, REFS-8]. The additional C8-ethyl modification provides an extra dimension of chemical diversity for probing enzyme active site plasticity and evolving novel biocatalytic functions, which is of interest for industrial biotransformation applications.

Application

Selection Property

Validation Focus

Pain and neuroprotection pathway studies

A1AR affinity, selectivity, and metabolic stability

Model-response endpoints in chronic dosing paradigms

Adenosinergic and polyamine pathway crosstalk

Dual A1 agonist / AdoMetDC inhibitor profile

Relative contribution of each pathway in oncology or parasitology models

A1 receptor reference and assay control

Comparable binding potency to CPA (reported Ki context)

Benchmarking in radioligand displacement and functional cAMP assays

Halogenase and fluorinase engineering

5'-chloro-5'-deoxyadenosine core with C8 diversity

Active-site plasticity probing and biocatalytic evolution studies

• [1] Luongo, L., Petrelli, R., Gatta, L., Giordano, C., Guida, F., Vita, P., ... & Maione, S. (2012). 5'-Chloro-5'-deoxy-(±)-ENBA, a Potent and Selective Adenosine A1 Receptor Agonist, Alleviates Neuropathic Pain in Mice Through Functional Glial and Microglial Changes without Affecting Motor or Cardiovascular Functions. International Journal of Molecular Sciences, 13(12), 15741-15756. View Source
• [2] Secrist, III, J. A., Ealick, S., Bale, S., Pegg, A. E., McCloskey, D. E., & Guida, W. C. (2014). U.S. Patent No. 8,637,485. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Secrist, III, J. A., Ealick, S., Bale, S., Pegg, A. E., McCloskey, D. E., & Guida, W. C. (2014). U.S. Patent No. 8,637,485. Washington, DC: U.S. Patent and Trademark Office. View Source
• [4] Klotz, K. N., Hessling, J., Hegler, J., Owman, C., Kull, B., Fredholm, B. B., & Lohse, M. J. (1998). Comparative pharmacology of human adenosine receptor subtypes—characterization of stably transfected receptors in CHO cells. Naunyn-Schmiedeberg's Archives of Pharmacology, 357(1), 1-9. View Source
• [5] Eustaquio, A. S., & Moore, B. S. (2008). Discovery and characterization of a marine bacterial SAM-dependent chlorinase. Nature Chemical Biology, 4(1), 69-74. View Source
• [6] Yeo, W. L., Chew, X., Smith, D. J., Chan, K. P., Sun, H., Zhao, H., ... & Ang, E. L. (2017). Probing the molecular determinants of fluorinase specificity. Chemical Communications, 53(10), 1657-1660. View Source